![molecular formula C12H15NO4 B2367794 1-(2,5-Dimethyl-furan-3-carbonyl)-pyrrolidine-2-carboxylic acid CAS No. 496918-99-1](/img/structure/B2367794.png)
1-(2,5-Dimethyl-furan-3-carbonyl)-pyrrolidine-2-carboxylic acid
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Description
Scientific Research Applications
Synthesis and Characterization
- A study focused on the synthesis and characterization of pyrrole derivatives, including compounds similar to 1-(2,5-Dimethyl-furan-3-carbonyl)-pyrrolidine-2-carboxylic acid. The research investigated the properties and interactions of these compounds using spectroscopic analyses and quantum chemical calculations (Singh, Rawat, & Sahu, 2014).
Molecular Structure Studies
- A study analyzed the structures of furan-2,5-dicarboxylic acid solvates, which are related to the compound . This research provided insights into the molecular and crystal structures, enhancing understanding of such compounds (Mao & Zavalij, 2018).
Synthesis of Analogues
- Research has been conducted on synthesizing analogues of related compounds, providing insights into the structural and functional versatility of these molecules (Kubyshkin et al., 2009).
Biobased Polymers and Materials
- A significant application is in the production of biobased polymers and materials. For instance, the synthesis of furan oligoesters from furan-2,5-dicarboxylic acid derivatives demonstrates potential in this area (Cruz-Izquierdo et al., 2015).
Pharmaceutical Research
- In pharmaceutical research, synthesis of new pyrrolylcarboxamides with potential pharmacological activity has been explored, indicating the compound's relevance in drug discovery (Bijev, Prodanova, & Nankov, 2003).
Supramolecular Chemistry
- The study of carboxylic acid–acid hydrogen-bonding and acid–pyridine hydrogen-bonding motifs in molecules similar to this compound has implications for supramolecular chemistry (Long, Zhou, Parkin, & Li, 2014).
Organic Synthesis
- Organic synthesis often involves the creation of complex structures from simpler compounds. Studies on the synthesis of furan-3-carboxylic and related esters through palladium iodide catalyzed oxidative carbonylation of diols demonstrate the compound's role in advanced organic synthesis techniques (Gabriele et al., 2012).
Antioxidant Activity
- Research into the antioxidant activity of pyrrolyl selenolopyridine compounds, which are structurally related to this compound, suggests potential applications in health and medicine (Zaki et al., 2017).
Properties
IUPAC Name |
1-(2,5-dimethylfuran-3-carbonyl)pyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c1-7-6-9(8(2)17-7)11(14)13-5-3-4-10(13)12(15)16/h6,10H,3-5H2,1-2H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEFHWPWYVWQJKX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N2CCCC2C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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